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A Comparative Guide to Gallium Alloys for Low-
Temperature Applications
For Researchers, Scientists, and Drug Development Professionals

Gallium-based liquid metal alloys are emerging as critical materials for a variety of low-

temperature applications, offering a unique combination of fluidity, high thermal and electrical

conductivity, and low toxicity. This guide provides a comprehensive comparison of several

prominent gallium alloys, supported by experimental data and detailed methodologies to assist

in material selection for advanced research and development.

Performance Comparison of Gallium Alloys
The selection of an appropriate gallium alloy is dictated by the specific temperature

requirements and performance metrics of the application. The following table summarizes key

quantitative data for several common and novel gallium alloys.
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Alloy
Composit
ion (wt%)

Melting
Point (°C)

Solidifica
tion Point
(°C)

Thermal
Conducti
vity
(W/m·K)

Electrical
Conducti
vity (x 10⁶
S/m)

Viscosity
(mPa·s)

Density
(g/cm³)

Pure

Gallium
29.76[1]

Exhibits

significant

supercoolin

g[2]

40.6 (liquid

@ 29.8°C)

[2]

~7.1

(liquid)[3]
1.99[3]

6.095

(liquid)

EGaIn

(75.5% Ga,

24.5% In)

15.7[4] - ~25-30 3.4[5] ~2.0 6.25[4]

Galinstan

(68.5% Ga,

21.5% In,

10% Sn)

-19[6][7] -19[8] 16.5[6][9] 3.46[6][9]
2.4 (at

20°C)[6]
6.44[6]

Ga-In-Sn

Eutectic

(e.g.,

62.5% Ga,

21.5% In,

16% Sn)

~11[10] - - - - -

Ga-Sn-Zn

Eutectic

(86.3% Ga,

10.8% Sn,

2.9% Zn)

~15[11] -6.5[12] ~30-35[11] ~3.1[11] ~2.1[11] ~6.3[11]

(Ga₈₀In₁₀S

n₁₀)₉₇Zn₃
8.2[2] -29.2[2] - -

~3.0 (at

room

temp.)[2]

-

Ga-Al

alloys

Varies

(e.g.,

~40°C)[13]

- High[13] High[13] - -
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Experimental Protocols
Reproducible and accurate characterization of these alloys is paramount. The following are

detailed methodologies for key experiments.

Determination of Melting and Solidification Points via
Differential Scanning Calorimetry (DSC)
DSC is a fundamental technique for characterizing the thermal transitions of materials.

Methodology:

Sample Preparation: A small sample (5-10 mg) of the gallium alloy is hermetically sealed in

an aluminum crucible. An empty, sealed crucible serves as the reference.

Instrument Setup: The DSC instrument is purged with an inert gas (e.g., argon or nitrogen) to

create an inert atmosphere and prevent oxidation.

Thermal Program:

The sample is cooled to a sub-ambient temperature (e.g., -50°C) at a controlled rate (e.g.,

10°C/min).

The sample is held isothermally for a few minutes to ensure thermal equilibrium.

The sample is then heated at a controlled rate (e.g., 5°C/min) to a temperature well above

its expected melting point.

A subsequent cooling scan at the same rate is performed to observe solidification.

Data Analysis: The heat flow as a function of temperature is recorded. The onset of the

endothermic peak during heating corresponds to the melting point, while the onset of the

exothermic peak during cooling indicates the solidification point.[2]

Four-Point Probe Measurement of Electrical Resistivity
This method is employed to accurately measure the bulk electrical resistivity of the liquid metal

alloys.
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Methodology:

Sample Containment: The liquid alloy is drawn into a non-conductive capillary tube of a

known internal diameter.

Probe Configuration: Four thin, inert electrodes (e.g., tungsten) are inserted into the liquid

metal at precisely known intervals.

Measurement: A constant DC current is passed through the outer two electrodes, and the

voltage potential is measured across the inner two electrodes using a high-impedance

voltmeter.

Temperature Control: The entire sample assembly is placed within a cryostat or a

temperature-controlled chamber to facilitate measurements at various low temperatures.

Calculation: The electrical resistivity (ρ) is calculated using the formula: ρ = (V/I) * (A/L),

where V is the measured voltage, I is the applied current, A is the cross-sectional area of the

capillary, and L is the distance between the inner voltage probes.

Viscosity Measurement with a Vibrational Viscometer
Vibrational viscometers are well-suited for low-viscosity fluids like liquid metals.

Methodology:

Sample Loading: The liquid gallium alloy is placed in a sample container within the

viscometer's temperature-controlled chamber.

Sensor Immersion: The vibrating sensor (e.g., a resonating fork or an oscillating piston) is

fully immersed in the liquid alloy.

Temperature Equilibration: The sample is allowed to reach and stabilize at the desired low

temperature.

Measurement: The instrument drives the sensor to oscillate at a constant frequency. The

damping effect of the surrounding liquid on the sensor's vibration is measured. This damping

is directly related to the viscosity of the fluid.
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Data Acquisition: The instrument's software calculates the dynamic viscosity based on the

measured damping, taking into account the fluid's density.

Visualizations
Experimental Workflow for Thermophysical
Characterization

Melting/Solidification Point Electrical Resistivity Viscosity

Sample Preparation (in crucible)

DSC Measurement (heating/cooling)

Analyze Thermal Transitions

Comparative Performance Data

Sample in Capillary

Four-Point Probe Measurement

Calculate Resistivity

Sample in Chamber

Vibrational Viscometer Measurement

Determine Viscosity

Gallium Alloy Sample

Click to download full resolution via product page

Caption: Workflow for thermophysical characterization of gallium alloys.

Influence of Alloying Elements on Melting Point
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Caption: Effect of common alloying elements on the melting point of gallium.

In conclusion, the selection of a gallium alloy for low-temperature applications requires careful

consideration of its thermophysical properties. For applications demanding liquidity at sub-zero

temperatures, Galinstan and the novel (Ga₈₀In₁₀Sn₁₀)₉₇Zn₃ alloy are excellent candidates.[2][6]

[8] Where higher thermal conductivity is the primary driver and temperatures remain above

freezing, eutectic Ga-In or Ga-Sn-Zn alloys may be more suitable. It is also crucial to consider

the corrosive nature of gallium alloys, especially towards aluminum, in the design of any

system.[14] Further research into the optimization of these alloys will continue to expand their

utility in cutting-edge scientific and technological fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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